Cas no 62247-12-5 ((2,5-dichlorophenyl)-pyridin-4-ylmethanol)

(2,5-dichlorophenyl)-pyridin-4-ylmethanol structure
62247-12-5 structure
Product Name:(2,5-dichlorophenyl)-pyridin-4-ylmethanol
CAS No:62247-12-5
MF:C12H9Cl2NO
MW:254.111961126328
CID:956374
PubChem ID:328072
Update Time:2025-04-19

(2,5-dichlorophenyl)-pyridin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (2,5-dichlorophenyl)-pyridin-4-ylmethanol
    • (2,5-dichloro-phenyl)-pyridin-4-yl-methanol
    • 2,5-Dichlorphenyl-(4-pyridyl)-methanol
    • AC1L71TH
    • NSC305508
    • Oprea1_637512
    • NSC-305508
    • DTXSID10316664
    • AKOS000279519
    • AKOS040764979
    • 62247-12-5
    • Inchi: 1S/C12H9Cl2NO/c13-9-1-2-11(14)10(7-9)12(16)8-3-5-15-6-4-8/h1-7,12,16H
    • InChI Key: NDWIVABAALVLNY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(C1C=CN=CC=1)O)Cl

Computed Properties

  • Exact Mass: 253.00627
  • Monoisotopic Mass: 253.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.379
  • Boiling Point: 399.8°C at 760 mmHg
  • Flash Point: 195.6°C
  • Refractive Index: 1.623
  • PSA: 33.12
  • LogP: 3.47010
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